N-(2H-1,3-benzodioxol-5-yl)-2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Specification

• CAS No.: 886940-23-4
• Molecular Formula: C16H19N5O4S2
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C16H19N5O4S2/c1-16(2,3)19-13(23)18-14-20-21-15(27-14)26-7-12(22)17-9-4-5-10-11(6-9)25-8-24-10/h4-6H,7-8H2,1-3H3,(H,17,22)(H2,18,19,20,23)
• Standard InChI Key: UWMSQXOYNQJRPN-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC3=C(C=C2)OCO3
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC3=C(C=C2)OCO3

Introduction

N-(2H-1,3-benzodioxol-5-yl)-2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide is a complex organic compound that incorporates a benzodioxole moiety, known for its presence in various biologically active compounds. The structure includes a thiadiazole ring, which contributes to its potential biological activity, particularly in medicinal chemistry.

Synthesis

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide typically involves multi-step organic synthesis techniques. A proposed synthetic route may include reactions that form the thiadiazole ring and attach the benzodioxole moiety.

Potential Applications

Given its structural features, N-(2H-1,3-benzodioxol-5-yl)-2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide may have potential applications in medicinal chemistry, particularly in the development of drugs targeting specific biological pathways.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
N-(6-acetyl-1,3-benzodioxol-5-yl)-2-[5-amino-1,3,4-thiadiazol-2-yl]acetamide	Contains benzodioxole and thiadiazole	Antimicrobial
5-amino-N-(benzo[d]dioxol-5-yl)-1,3,4-thiadiazole	Similar thiadiazole structure	Potential anticancer
2-amino-N-(benzodioxol)thiazoles	Thiazole instead of thiadiazole	Antimicrobial properties